Potassium docosanoate

• CAS RN: 7211-53-2
• Molecular Formula: C22H43KO2
• Molecular Weight: 378.7 g/mol
• IUPAC Name: potassium;docosanoate
• InChI: InChI=1S/C22H44O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;/h2-21H2,1H3,(H,23,24);/q;+1/p-1
• InChI Key: FYFUQDOEHQSBFN-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)[O-].[K+]
• Related CAS: 112-85-6 (Parent)

Description

Potassium docosanoate is a useful research compound. Its molecular formula is C22H43KO2 and its molecular weight is 378.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using an apparatus shown in FIG. 5, particulate organic silver salt 4-1 was prepared in the following manner. Into a tank (31) containing 5.7 g of behenic acid and 650 g of pure water with stirring at 85° C., 10.0 ml of 1.5N aqueous KOH solution was added in 5 min. and reacted further for 60 min. to obtain a potassium behenate solution. Finally, water was added to make the total amount to 750 ml. To a tank (32), 750 ml of aqueous solution containing 2.6 g of silver nitrate was added and maintained at 10° C. To the mixing device (33) in which a supply tube and a discharge tube, each had an inside diameter of 4 mm, the foregoing potassium behenate solution and aqueous silver nitrate solution were supplied at a flow rate of 1500 ml/min to perform nucleation. The silver content of the organic silver salt particles was 0.01 mol/l/.